4-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzohydrazide

• IUPAC Name: 4-(benzotriazol-1-ylmethyl)benzohydrazide
• InChI: InChI=1S/C14H13N5O/c15-16-14(20)11-7-5-10(6-8-11)9-19-13-4-2-1-3-12(13)17-18-19/h1-8H,9,15H2,(H,16,20)
• InChI Key: TZVOVBAYOUTXJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC3=CC=C(C=C3)C(=O)NN
• Molecular Formula: C14H13N5O
• Molecular Weight: 267.29 g/mol

Description

“4-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzohydrazide” is a chemical compound that has been synthesized and studied for its potential applications. It is available for purchase for pharmaceutical testing.

Synthesis Analysis

The compound has been synthesized in the context of creating a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids. The structures of these hybrids were established by NMR and MS analysis.

Scientific Research Applications

Corrosion Inhibition

Corrosion Inhibition of Copper and Steel : Benzotriazole derivatives, including tolyltriazole and other related compounds, have been extensively studied for their corrosion inhibition properties, particularly for copper, brass, and steel in various corrosive environments. These compounds form protective layers on metal surfaces, effectively reducing oxidation and corrosion rates. Studies have shown that tolyltriazole, a closely related derivative, is effective in protecting copper and steel alloys against corrosion in acidic, aqueous, and miscellaneous environments, often following the Langmuir adsorption isotherm and primarily affecting the cathodic reaction (Walker, 1976; Kuznetsov, 2020; Khadom, 2015).

Synthetic Applications

Preparation of Metal Passivators and Light-sensitive Materials : Benzotriazole derivatives serve as intermediates in synthesizing various chemically significant compounds, including metal passivators and materials sensitive to light. A practical synthesis method for 5,5′-Methylene-bis(benzotriazole) showcases the green chemistry approach, highlighting the compound's utility in environmentally benign applications (Gu et al., 2009).

Pharmaceutical Development

Novel Triazole Derivatives : Triazole derivatives, including 1H-1,2,3-triazoles, have been explored for their diverse biological activities, leading to the development of new drugs with anti-inflammatory, antimicrobial, and antitumor properties. The versatility of triazole chemistry allows for structural variations, offering a wide range of potential therapeutic applications. This area is marked by ongoing research into efficient, sustainable synthesis methods and the exploration of new drug prototypes for emerging diseases (Ferreira et al., 2013).

Future Directions

The future directions for “4-(1H-1,2,3-Benzotriazol-1-ylmethyl)benzohydrazide” could involve further exploration of its potential applications. The compound is part of a series of hybrids that have shown potent inhibitory activities against certain cancer cell lines. This suggests that it could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.